Cas no 442126-36-5 (Tert-butyl 4-(2-aminoethoxy)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-aminoethoxy)piperidine-1-carboxylate
• CAS No: 442126-36-5
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• MDL: MFCD21092285
• CID: 2157003
• Update Time: 2025-06-12

Tert-butyl 4-(2-aminoethoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-(2-Amino-ethoxy)-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(2-aminoethoxy)piperidine-1-carboxylate
• tert-Butyl 4-(2-aminoethoxy)-piperidine-1-carboxylate
• 2-[(1-Boc-4-piperidyl)oxy]ethanamine
• AM100823
• SY266741
• 4-(2-Aminoethoxy)piperidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 4-(2-aminoethoxy)piperidine-1-carboxylate

• MDL： MFCD21092285
• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(15)14-7-4-10(5-8-14)16-9-6-13/h10H,4-9,13H2,1-3H3
• InChI Key： HWYXXBGXZMDWCZ-UHFFFAOYSA-N
• SMILES： O(CCN)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 244.17869263 g/mol
• Monoisotopic Mass: 244.17869263 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.8
• Molecular Weight: 244.33

Additional information on Tert-butyl 4-(2-aminoethoxy)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(2-aminoethoxy)piperidine-1-carboxylate (CAS No. 442126-36-5)

Tert-butyl 4-(2-aminoethoxy)piperidine-1-carboxylate (CAS No. 442126-36-5) is a versatile piperidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound, characterized by its tert-butyl carbamate and aminoethoxy functional groups, serves as a critical intermediate in the development of bioactive molecules. Its unique structural features make it invaluable for drug discovery, particularly in the design of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in CAS No. 442126-36-5 aligns with the surge in demand for high-purity intermediates in the pharmaceutical industry. Researchers frequently search for "piperidine building blocks" or "Boc-protected amines" to streamline synthetic routes. This compound’s aminoethoxy side chain enhances solubility and bioavailability, addressing key challenges in medicinal chemistry optimization. Recent studies highlight its role in kinase inhibitor development, a hot topic in oncology research.

From a synthetic perspective, Tert-butyl 4-(2-aminoethoxy)piperidine-1-carboxylate offers exceptional flexibility. Its Boc-protected amine allows for selective deprotection under mild acidic conditions, enabling modular peptide coupling or heterocycle functionalization. This aligns with the industry’s shift toward green chemistry and atom-efficient synthesis. Laboratories often inquire about "scalable piperidine derivatives" or "carbamate stability," reflecting its practical relevance.

Analytical data for CAS No. 442126-36-5 confirms high purity (>98%) by HPLC and NMR, meeting stringent GMP standards. Its storage stability at -20°C makes it a reliable choice for long-term projects. As the pharmaceutical sector prioritizes fragment-based drug design, this compound’s balanced lipophilicity (LogP ~1.5) and hydrogen-bonding capacity position it as a preferred scaffold.

Emerging applications include its use in PROTACs (Proteolysis-Targeting Chimeras), a revolutionary approach in targeted protein degradation. The aminoethoxy moiety facilitates linker attachment, a frequent search query among chemical biology enthusiasts. Furthermore, its compatibility with click chemistry (e.g., azide-alkyne cycloaddition) expands utility in bioconjugation workflows.

In summary, Tert-butyl 4-(2-aminoethoxy)piperidine-1-carboxylate (CAS No. 442126-36-5) bridges multiple disciplines—from small-molecule therapeutics to chemical probes. Its adoption in high-throughput screening libraries and structure-activity relationship (SAR) studies underscores its enduring relevance in modern research.